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Compound of Interest

Compound Name: Fmoc-Lys(Pal-Glu-OtBu)-OH

Cat. No.: B2756982

An In-depth Technical Guide to the Material Safety Data Sheet for Fmoc-Lys(Pal-Glu-OtBu)-
OH

This technical guide provides a comprehensive overview of the material safety data sheet
(MSDS) for Fmoc-Lys(Pal-Glu-OtBu)-OH, a key building block in modern pharmaceutical
development. Designed for researchers, scientists, and drug development professionals, this
document consolidates critical safety, handling, and property information, alongside relevant
experimental contexts.

Chemical Identification

Fmoc-Lys(Pal-Glu-OtBu)-OH is a complex, protected amino acid derivative. Its chemical
identity is established by the following identifiers.
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Identifier Value

CAS Number 1491158-62-3[1][2][3][4][5]

(2S)-2-(9H-fluoren-9-
ylmethoxycarbonylamino)-6-[[(4S)-4-

IUPAC Name )
(hexadecanoylamino)-5-[(2-methylpropan-2-
yl)oxy]-5-oxopentanoylJamino]hexanoic acid[6]

Molecular Formula C46H69N308[4][5][6][7]
N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-
epsilon-(N-alpha’-palmitoyl-L-glutamic-acid

Synonyms alpha'-t-butyl ester)-L-lysine; Fmoc-L-Lys(Palm-

L-Glu-OtBu)-OH; Fmoc-Lys(palmitoyl-Glu-
OtBu)-OH[1][2]

Physicochemical Properties

The physical and chemical properties of Fmoc-Lys(Pal-Glu-OtBu)-OH are summarized below.
Limited data is available for some properties, as indicated.

Property Value Source

Molecular Weight 792.1 g/mol [51[6]
White to off-white solid or

Appearance [1]
powder

Density 1.099 + 0.06 g/cm3 (predicted) [1]

Melting Point Not Available [1]

Boiling Point Not Available [1]

N Insoluble in water (2.5E-6 g/L
Solubility . ) [1]
at 25°C, predicted)

Hazard Identification and Safety
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According to available safety data sheets, Fmoc-Lys(Pal-Glu-OtBu)-OH is not classified as a
hazardous substance.[2] However, it is crucial to note that the chemical, physical, and
toxicological properties have not been fully investigated.[8] Standard laboratory precautions
should always be observed.

GHS Classification: Not classified[2]

Signal Word: No signal word[2]

Hazard Statements: None[2]

WGK (Water Hazard Class) Germany: 3[1]

First-Aid Measures

Standard first-aid measures should be followed in case of exposure.

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give artificial respiration and consult a
physician.[2]

_ Wash off with soap and plenty of water. Consult
Skin Contact

a physician if irritation persists.[2]

Rinse thoroughly with plenty of water for at least
Eye Contact

15 minutes and consult a physician.[2]

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a
physician.[2]

Handling, Storage, and Stability

Proper handling and storage are critical to maintain the integrity of the compound.

e Handling: Avoid contact with skin and eyes.[2] Prevent dust and aerosol formation. Use in a
well-ventilated area.[2] Wash hands thoroughly after handling.
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e Storage: The recommended storage temperature is -20°C.[1][5][9][10] Store in a cool, dry
place in a tightly sealed container.[2] Protect from light.[1]

 Stability: The compound is stable under recommended storage conditions.[8] The shelf life is
generally cited as 6 months from the date of receipt when stored at -20°C to -80°C.[9]

Application in Drug Development

Fmoc-Lys(Pal-Glu-OtBu)-OH serves as a critical linker and building block in the synthesis of
complex biopharmaceuticals. Its primary applications include its use as a building block for
GLP-1 analogs such as Liraglutide.[1][3][11] It also functions as a non-cleavable linker for
Antibody-Drug Conjugates (ADCs) and as an alkyl chain-based linker for Proteolysis Targeting
Chimeras (PROTACS).[3][12]

Below is a diagram illustrating the logical role of a linker like Fmoc-Lys(Pal-Glu-OtBu)-OH in
the structure of a PROTAC.

PROTAC Molecule
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(e.g., Fmoc-Lys(Pal-Glu-OtBu)-OH based)
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Caption: Logical structure of a PROTAC molecule utilizing a linker.

Experimental Protocols

While detailed toxicological experimental protocols are not publicly available, a general
synthesis protocol is described in the literature.

Synthesis Protocol Outline[3]
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e Preparation: Prepare a solution of agueous sodium carbonate in a flask.
e Cooling: Add THF to the solution and cool the mixture to 0-10°C.

» Addition of Amino Acid: Add (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-
aminohexanoic acid to the cooled mixture.

e Coupling Reaction: Slowly add a solution of 1-(tert-butyl) 5-(2,5-dioxopyrrolidin-1-yl)
palmitoyl-L-glutamate at approximately 5°C.

 Stirring: Stir the reaction mixture for about 2 hours at 25°C.
e Quenching: Add water to the reaction mixture.

The following diagram outlines a general workflow for safe laboratory handling of this
compound.
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Receipt of
Fmoc-Lys(Pal-Glu-OtBu)-OH

Store at -20°C
in a dry, dark place

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

Handle in Well-Ventilated Area
(e.g., Fume Hood)
Avoid dust formation

Weigh required amount

.

Use in Synthesis

Clean spills promptly
Decontaminate surfaces

Dispose of waste according
to institutional protocols

End of Process
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Caption: General workflow for safe laboratory handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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